Cas no 32411-61-3 (Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-)
32411-61-3 structure
Product Name:Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
CAS No:32411-61-3
MF:C16H20N2O3
MW:288.341604232788
CID:291745
PubChem ID:71360065
Update Time:2025-04-19
Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-
- N-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]-N-phenylbutanamide
- N-(2-(2,5-Dioxopyrrolidin-1-yl)ethyl)-N-phenylbutyramide
- DTXSID30783879
- 32411-61-3
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- Inchi: 1S/C16H20N2O3/c1-2-6-14(19)17(13-7-4-3-5-8-13)11-12-18-15(20)9-10-16(18)21/h3-5,7-8H,2,6,9-12H2,1H3
- InChI Key: GRBHWYZTSVNLKN-UHFFFAOYSA-N
- SMILES: O=C1CCC(N1CCN(C1C=CC=CC=1)C(CCC)=O)=O
Computed Properties
- Exact Mass: 288.14739250g/mol
- Monoisotopic Mass: 288.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.7Ų
Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
32411-61-3 (Butanamide, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-N-phenyl-) Related Products
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